![molecular formula C9H10Cl2N2O3 B8802725 3-[(4,5-DICHLORO-2-NITROPHENYL)AMINO]PROPAN-1-OL CAS No. 62780-67-0](/img/structure/B8802725.png)
3-[(4,5-DICHLORO-2-NITROPHENYL)AMINO]PROPAN-1-OL
Cat. No. B8802725
M. Wt: 265.09 g/mol
InChI Key: UDXBXNMUCAZWPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04110333
Procedure details
A mixture of 113.2 parts of 1,2,4-trichloro-5-nitrobenzene, 75 parts of 3-amino-1-propanol, 0.2 parts of potassium iodic and 200 parts of butanol is stirred and refluxed overnight. The butanol is removed be evaporated in vacuo and water is added to the residue. The product is extracted with 4-methyl-2-pentanone. The extract is washed a few times with water, dried, filtered and evaporated. The oily residue is purified by column-chromatography over silica gel using a mixture of trichoromethane and 5% of methanol as elluent. The pure fractions are collected and the eluent is evaporated. The residue is triturated in 2,2'-oxybispropane. The product is filtered off and crystallized from a mixture of 2,2'-oxybispropane and 2-propanol, yielding 31.7 parts of 3-[(4,5-dichloro-2-nitrophenyl)amino]-1-propanol; mp. 97° C.
[Compound]
Name
113.2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[C:5](Cl)=[CH:4][C:3]=1[Cl:12].[NH2:13][CH2:14][CH2:15][CH2:16][OH:17].[K]>C(O)CCC>[Cl:1][C:2]1[C:3]([Cl:12])=[CH:4][C:5]([NH:13][CH2:14][CH2:15][CH2:16][OH:17])=[C:6]([N+:8]([O-:10])=[O:9])[CH:7]=1 |^1:17|
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Inputs
Step One
[Compound]
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Name
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113.2
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
|
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C=C(C(=C1)[N+](=O)[O-])Cl)Cl
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
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NCCCO
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[K]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
C(CCC)O
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
is stirred
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
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Details
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refluxed overnight
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Duration
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8 (± 8) h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The butanol is removed
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
be evaporated in vacuo and water
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ADDITION
|
Type
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ADDITION
|
|
Details
|
is added to the residue
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
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The product is extracted with 4-methyl-2-pentanone
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WASH
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Type
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WASH
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|
Details
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The extract is washed a few times with water
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried
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FILTRATION
|
Type
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FILTRATION
|
|
Details
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filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The oily residue is purified by column-chromatography over silica gel using
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
a mixture of trichoromethane and 5% of methanol as elluent
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The pure fractions are collected
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the eluent is evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue is triturated in 2,2'-oxybispropane
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The product is filtered off
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
crystallized from a mixture of 2,2'-oxybispropane and 2-propanol
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Name
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Type
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product
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|
Smiles
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ClC1=CC(=C(C=C1Cl)NCCCO)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
